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Compound of Interest

Compound Name: 1-(4-Bromothiazol-2-YL)ethanone

Cat. No.: B109149 Get Quote

This document provides detailed procedures for the safe and proper disposal of 1-(4-
Bromothiazol-2-YL)ethanone, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The information is intended for researchers, scientists, and

professionals in drug development who handle this chemical.

Chemical Identification and Hazard Summary
It is crucial to be aware of the hazards associated with 1-(4-Bromothiazol-2-YL)ethanone
before handling and disposal.

Identifier Value

IUPAC Name 1-(4-bromo-1,3-thiazol-2-yl)ethanone

CAS Number 208264-53-3

Purity 95%[1]

GHS Classification Acute Toxicity, Oral (Category 4)[1]

Signal Word Warning[1]

Hazard Statement H302: Harmful if swallowed[1]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b109149?utm_src=pdf-interest
https://www.benchchem.com/product/b109149?utm_src=pdf-body
https://www.benchchem.com/product/b109149?utm_src=pdf-body
https://www.benchchem.com/product/b109149?utm_src=pdf-body
https://aksci.com/sds/5315CS_SDS.pdf
https://aksci.com/sds/5315CS_SDS.pdf
https://aksci.com/sds/5315CS_SDS.pdf
https://aksci.com/sds/5315CS_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

NIOSH-approved respirator is recommended.

Disposal Protocol
The primary directive for the disposal of 1-(4-Bromothiazol-2-YL)ethanone is to "Dispose of

contents/container to an approved waste disposal plant"[1]. Adherence to local, state, and

federal regulations is mandatory.

Step 1: Waste Identification and Segregation

Identify: Clearly label the waste container as "Hazardous Waste: 1-(4-Bromothiazol-2-
YL)ethanone".

Segregate: Do not mix this compound with other chemical waste unless explicitly permitted

by your institution's environmental health and safety (EHS) office. Incompatible materials can

lead to dangerous reactions.

Step 2: Containerization

Primary Container: The original product container should be used if it is in good condition

and can be securely sealed.

Secondary Containment: If the primary container is compromised or for preparing larger

amounts of waste, use a chemically compatible, leak-proof container. Ensure the container is

tightly closed.

Step 3: Handling Spills In the event of a spill, follow these procedures:
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Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains[1].

Absorb: Use an inert absorbent material, such as vermiculite or sand, to absorb the spilled

chemical[2].

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled hazardous

waste container[1].

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water. All cleaning materials should also be disposed of as hazardous waste.

Step 4: Storage Pending Disposal

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

The storage area should be away from incompatible materials and sources of ignition[1].

Step 5: Final Disposal

Contact EHS: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Documentation: Complete all necessary waste disposal forms and manifests as required by

your institution and regulatory agencies.

Emergency Procedures
If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth[1].

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://aksci.com/sds/5315CS_SDS.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/161/SDS-BD160191.pdf
https://aksci.com/sds/5315CS_SDS.pdf
https://aksci.com/sds/5315CS_SDS.pdf
https://aksci.com/sds/5315CS_SDS.pdf
https://aksci.com/sds/5315CS_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen[1].

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of 1-(4-
Bromothiazol-2-YL)ethanone.
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Caption: Workflow for the safe disposal of 1-(4-Bromothiazol-2-YL)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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